Cas no 1784054-94-9 (2-Pyrrolidineacetic acid, α,α,1-trimethyl-)

• Product Name: 2-Pyrrolidineacetic acid, α,α,1-trimethyl-
• CAS No: 1784054-94-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5253282
• Update Time: 2025-06-08

2-Pyrrolidineacetic acid, α,α,1-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineacetic acid, α,α,1-trimethyl-

• Inchi： 1S/C9H17NO2/c1-9(2,8(11)12)7-5-4-6-10(7)3/h7H,4-6H2,1-3H3,(H,11,12)
• InChI Key： SBHOYILKCTVSGW-UHFFFAOYSA-N
• SMILES： C(C1CCCN1C)(C)(C)C(=O)O

Additional information on 2-Pyrrolidineacetic acid, α,α,1-trimethyl-

Introduction to 2-Pyrrolidineacetic acid, α,α,1-trimethyl- (CAS No. 1784054-94-9)

2-Pyrrolidineacetic acid, α,α,1-trimethyl- is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 1784054-94-9, belongs to the pyrrolidine family, a heterocyclic structure characterized by a six-membered ring containing one nitrogen atom. The presence of multiple methyl substituents at the α and 1 positions enhances its molecular complexity and potential biological activity.

The synthesis and application of 2-Pyrrolidineacetic acid, α,α,1-trimethyl- have been explored in several cutting-edge research studies, particularly in the development of novel drug candidates. Its molecular framework suggests potential interactions with biological targets due to the presence of polar functional groups and alkyl substitutions that can influence solubility and metabolic stability. These attributes make it a valuable scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic profiles.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting enzyme-catalyzed reactions that play critical roles in disease pathways. 2-Pyrrolidineacetic acid, α,α,1-trimethyl- has been investigated as a potential intermediate in the synthesis of protease inhibitors, which are essential in treating conditions such as cancer and inflammation. The trimethyl substitution pattern enhances the compound's ability to mimic natural substrates or transition states, thereby increasing its binding affinity to target enzymes.

One of the most compelling aspects of 2-Pyrrolidineacetic acid, α,α,1-trimethyl- is its versatility in chemical modification. Researchers have leveraged its reactive sites to introduce additional functional groups or link it to other pharmacophores through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These modifications have led to the discovery of several derivatives with enhanced biological activity. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on certain kinases implicated in tumor growth.

The structural motif of 2-Pyrrolidineacetic acid, α,α,1-trimethyl- also finds relevance in materials science and catalysis. The pyrrolidine ring can serve as a ligand in transition metal catalysis, facilitating various organic transformations. Its steric and electronic properties make it an effective ligand for palladium and nickel complexes used in C-C bond-forming reactions. This dual functionality—biological relevance and catalytic utility—positions 2-Pyrrolidineacetic acid, α,α,1-trimethyl- as a multifaceted compound with broad applications.

From a computational chemistry perspective, the quantum mechanical properties of 2-Pyrrolidineacetic acid, α,α,1-trimethyl- have been extensively studied to optimize its synthetic pathways and predict its biological behavior. Advanced molecular modeling techniques have revealed insights into its binding interactions with protein targets at an atomic level. These simulations have guided experimental efforts toward designing more efficient synthetic routes and improving drug-like properties such as oral bioavailability and metabolic stability.

The growing interest in 2-Pyrrolidineacetic acid, α,α,1-trimethyl- has also spurred innovation in green chemistry approaches. Researchers are exploring solvent-free reactions and biocatalytic methods to synthesize this compound more sustainably. Such efforts align with global initiatives to reduce the environmental impact of pharmaceutical manufacturing while maintaining high yields and purity standards. The development of eco-friendly synthetic routes not only enhances cost efficiency but also supports regulatory compliance for industrial-scale production.

In conclusion,2-Pyrrolidineacetic acid, (CAS No. 1784054-94-9) stands out as a versatile intermediate with significant potential in drug discovery and catalysis. Its unique structural features enable diverse chemical modifications and biological applications. As research continues to uncover new methodologies for synthesizing and functionalizing this compound,2-Pyrrolidineacetic acid, will likely remain at the forefront of pharmaceutical innovation for years to come.